Cas no 22146-03-8 (Card-20(22)-enolide,7,8-epoxy-3,11,14-trihydroxy-12-oxo-, (3b,5b,7b,11a)- (9CI))

• Product Name: Card-20(22)-enolide,7,8-epoxy-3,11,14-trihydroxy-12-oxo-, (3b,5b,7b,11a)- (9CI)
• CAS No: 22146-03-8
• MF: C₂₃H₃₀O₇
• MW: 418.480107784271
• CID: 264580
• PubChem ID: 20055021
• Update Time: 2025-04-19

Card-20(22)-enolide,7,8-epoxy-3,11,14-trihydroxy-12-oxo-, (3b,5b,7b,11a)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Card-20(22)-enolide,7,8-epoxy-3,11,14-trihydroxy-12-oxo-, (3b,5b,7b,11a)- (9CI)
• 7β,8-Epoxy-3β,11α,14-trihydroxy-12-oxo-5β-card-20(22)-enolide
• BRN 0061772
• Card-20(22)-enolide, 7,8-epoxy-3,11,14-trihydroxy-12-oxo-, (3-beta,5-beta,7-beta,11-alpha)-
• Q27271121
• SCHEMBL1228702
• 5-beta-CARD-20(22)-ENOLIDE, 7-beta,8-EPOXY-3-beta,11-alpha,14-TRIHYDROXY-12-OXO-
• SARVEROGENIN [MI]
• Card-20(22)-enolide, 7,8-epoxy-3,11,14-trihydroxy-12-oxo-, (3.beta.,5.beta.,7.beta.,11.alpha.)-
• Card-20(22)-enolide, 7,8-epoxy-3,11,14-trihydroxy-12-oxo-, (3beta,5beta,7beta,11alpha)-
• 22146-03-8
• 4-19-00-03116 (Beilstein Handbook Reference)
• 8WE1I5GY2M
• UNII-8WE1I5GY2M
• Sarverogenin

• Inchi： 1S/C23H30O7/c1-20-5-3-13(24)8-12(20)9-15-23(30-15)18(20)17(26)19(27)21(2)14(4-6-22(21,23)28)11-7-16(25)29-10-11/h7,12-15,17-18,24,26,28H,3-6,8-10H2,1-2H3/t12-,13-,14+,15-,17-,18+,20-,21-,22+,23-/m0/s1
• InChI Key： ACXJWHRFZUSCNC-QBOSKRDWSA-N
• SMILES： O1[C@H]2C[C@@H]3C[C@H](CC[C@]3(C)[C@H]3[C@@H](C([C@]4(C)[C@@H](C5=CC(=O)OC5)CC[C@@]4([C@@]132)O)=O)O)O

Computed Properties

• Exact Mass: 418.19915329g/mol
• Monoisotopic Mass: 418.19915329g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 1
• Complexity: 883
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 117Ų

Experimental Properties

• Melting Point: melting at 232-234°
• Specific Rotation: D15 +44.5 ± 2° (c = 1.1683 in methanol); D23 +49.5° (methanol)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cardenolides and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid lactones Cardenolides and derivatives